Cas no 1807046-95-2 (2-Mercaptobenzo[d]oxazole-4-sulfonamide)
2-Mercaptobenzo[d]oxazole-4-sulfonamide is a heterocyclic sulfonamide derivative characterized by its benzooxazole core functionalized with a sulfonamide group at the 4-position and a mercapto group at the 2-position. This compound exhibits potential utility in medicinal chemistry and materials science due to its unique structural features, which enable interactions with biological targets or participation in coordination chemistry. The sulfonamide moiety enhances solubility and binding affinity, while the mercapto group offers reactivity for further derivatization or metal complexation. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing pharmacologically active compounds or functional materials. The compound's stability and synthetic accessibility further contribute to its applicability in research and industrial settings.
![2-Mercaptobenzo[d]oxazole-4-sulfonamide structure](https://ossimg.kuujia.com/scimg/1807500/1807046-95-2x500.png)
1807046-95-2 structure
Product Name:2-Mercaptobenzo[d]oxazole-4-sulfonamide
CAS No:1807046-95-2
MF:C7H6N2O3S2
MW:230.264138698578
CID:4819266
Update Time:2025-05-28
2-Mercaptobenzo[d]oxazole-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Mercaptobenzo[d]oxazole-4-sulfonamide
-
- Inchi： 1S/C7H6N2O3S2/c8-14(10,11)5-3-1-2-4-6(5)9-7(13)12-4/h1-3H,(H,9,13)(H2,8,10,11)
- InChI Key： GTCLCBLVQIHNCR-UHFFFAOYSA-N
- SMILES： S(C1=CC=CC2=C1NC(O2)=S)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 348
- XLogP3: 0.3
- Topological Polar Surface Area: 122
2-Mercaptobenzo[d]oxazole-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081002377-250mg |
2-Mercaptobenzo[d]oxazole-4-sulfonamide |
1807046-95-2 | 98% | 250mg |
$4,829.15 | 2022-03-31 | |
| Alichem | A081002377-500mg |
2-Mercaptobenzo[d]oxazole-4-sulfonamide |
1807046-95-2 | 98% | 500mg |
$7,545.74 | 2022-03-31 | |
| Alichem | A081002377-1g |
2-Mercaptobenzo[d]oxazole-4-sulfonamide |
1807046-95-2 | 98% | 1g |
$12,596.16 | 2022-03-31 |
2-Mercaptobenzo[d]oxazole-4-sulfonamide Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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